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Compound of Interest

Compound Name: trans-2-Decenal-d2

Cat. No.: B15135790 Get Quote

An In-depth Technical Guide to trans-2-Decenal-
d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of trans-2-Decenal-d2, a deuterated analog of the naturally occurring α,β-

unsaturated aldehyde, trans-2-Decenal. This document is intended for researchers in organic

synthesis, drug development, and analytical chemistry who utilize isotopically labeled

compounds. Due to the limited availability of specific experimental data for the deuterated form,

this guide incorporates information on the non-deuterated analog as a close proxy, alongside

generalized experimental protocols and a discussion of potential biological mechanisms.

Core Chemical and Physical Properties
trans-2-Decenal-d2 is primarily utilized as an internal standard for analytical purposes, such as

in mass spectrometry-based assays, and as a tracer in metabolic studies.[1][2][3] The

deuterium labeling provides a distinct mass signature, allowing for its differentiation from the

endogenous, non-deuterated form. The physical properties of trans-2-Decenal-d2 are

expected to be very similar to those of its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of trans-2-Decenal-d2 and trans-2-Decenal
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Property trans-2-Decenal-d2
trans-2-Decenal
(Non-deuterated)

Source

CAS Number 1335436-39-9 3913-81-3 [1]

Molecular Formula C₁₀H₁₆D₂O C₁₀H₁₈O [4]

Molecular Weight 156.26 g/mol 154.25 g/mol

Appearance

Not specified; likely a

colorless to pale

yellow liquid

Colorless to pale

yellow liquid

Boiling Point Not specified 78-80 °C at 3 mmHg

Density Not specified 0.841 g/mL at 25 °C

Refractive Index Not specified n20/D 1.453

Solubility Not specified Insoluble in water

Purity
Typically >98% for

commercial standards
≥95%

Generalized Experimental Protocols
While specific, validated protocols for the synthesis, purification, and analysis of trans-2-
Decenal-d2 are not readily available in the public domain, the following sections outline

generalized procedures based on established organic chemistry principles for similar

compounds.

Synthesis: A Generalized Approach
The synthesis of trans-2-Decenal-d2 can be envisioned through a modified Wittig reaction or

an aldol condensation, where one of the key reagents is deuterated. A plausible synthetic route

would involve the reaction of a deuterated ylide with an appropriate aldehyde or the

condensation of a deuterated aldehyde with a suitable ketone or aldehyde.

Generalized Wittig Reaction Protocol for Deuterated Alkene Synthesis:

Preparation of the Deuterated Phosphonium Ylide:
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A triphenylphosphonium salt is prepared by the Sₙ2 reaction of triphenylphosphine with a

deuterated alkyl halide (e.g., 1,1-dideuterio-octyl bromide).

The resulting phosphonium salt is suspended in an anhydrous aprotic solvent, such as

tetrahydrofuran (THF), under an inert atmosphere (e.g., argon or nitrogen).

A strong base, such as n-butyllithium or sodium hydride, is added dropwise at a low

temperature (e.g., -78 °C to 0 °C) to deprotonate the phosphonium salt and form the

deuterated ylide.

Reaction with an Aldehyde:

The appropriate aldehyde (in this case, likely glyoxal or a protected form) is dissolved in

anhydrous THF and added slowly to the ylide solution at low temperature.

The reaction mixture is allowed to warm to room temperature and stirred for several hours

to overnight.

Work-up and Isolation:

The reaction is quenched by the addition of a saturated aqueous solution of ammonium

chloride.

The aqueous layer is extracted with an organic solvent, such as diethyl ether or ethyl

acetate.

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,

sodium sulfate or magnesium sulfate), and the solvent is removed under reduced

pressure.

Purification
Purification of the crude trans-2-Decenal-d2 would likely be achieved through one of the

following standard methods for aldehydes:

Flash Column Chromatography: The crude product is purified on a silica gel column using a

non-polar eluent system, such as a mixture of hexane and ethyl acetate. The polarity of the
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solvent system would be optimized to achieve good separation of the desired product from

byproducts and starting materials.

Distillation: For larger quantities, purification by vacuum distillation can be employed. Given

the boiling point of the non-deuterated analog, this would be performed under reduced

pressure to prevent decomposition.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: A dilute solution of the purified trans-2-Decenal-d2 is prepared in a

volatile organic solvent (e.g., dichloromethane or hexane).

GC Conditions: A capillary column suitable for the separation of volatile to semi-volatile

organic compounds (e.g., a 5% phenyl-methylpolysiloxane column) would be used. The oven

temperature program would start at a low temperature (e.g., 50 °C) and ramp up to a higher

temperature (e.g., 250 °C) to ensure the elution of the compound.

MS Detection: The mass spectrometer would be operated in electron ionization (EI) mode.

The presence of the deuterium label would be confirmed by the observation of a molecular

ion peak (M+) at m/z 156, which is two mass units higher than that of the non-deuterated

analog (m/z 154).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to be similar to that of trans-2-

Decenal, but with the absence of signals corresponding to the two deuterated positions on

the alkene.

²H NMR: The deuterium NMR spectrum would show a signal at the chemical shift

corresponding to the vinylic protons in the non-deuterated analog, confirming the position of

the deuterium label.

¹³C NMR: The carbon NMR spectrum would show signals for all ten carbon atoms. The

carbons bonded to deuterium may exhibit a triplet multiplicity due to C-D coupling and a

slight upfield shift compared to the corresponding carbons in the non-deuterated compound.
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Biological Activity and Potential Signaling Pathways
Currently, there are no specific studies on the biological activity or signaling pathways of trans-
2-Decenal-d2. However, the biological effects of its non-deuterated analog, trans-2-Decenal,

have been investigated, particularly its antimicrobial properties. It is presumed that the

deuterated form would exhibit similar, if not identical, biological activity.

Antimicrobial Activity
trans-2-Decenal has demonstrated broad-spectrum antimicrobial activity against various

bacteria and fungi. The mechanism of action for α,β-unsaturated aldehydes is generally

attributed to their ability to interact with and disrupt cellular membranes. This disruption can

lead to increased membrane permeability, leakage of intracellular components, and ultimately,

cell death.

Hypothetical Signaling Pathway in Target Cells
While a specific signaling pathway for trans-2-Decenal has not been elucidated, a plausible

mechanism can be inferred from the known reactivity of aldehydes and their effects on cellular

systems. Aldehydes are known to induce oxidative stress and can react with nucleophilic

residues in proteins, potentially altering their function. One such proposed pathway involves the

release of zinc from zinc-finger proteins, which can have downstream effects on signaling

cascades.

The following diagram illustrates a hypothetical signaling pathway that could be triggered by

α,β-unsaturated aldehydes like trans-2-Decenal in a target cell, leading to a cellular stress

response. It is important to note that this is a generalized pathway for aldehydes and has not

been specifically demonstrated for trans-2-Decenal or its deuterated analog.
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Caption: Hypothetical signaling pathway for aldehyde-induced cellular stress.

Experimental Workflow Overview
The following diagram provides a logical workflow for the synthesis, purification, and analysis of

trans-2-Decenal-d2 as described in the generalized protocols.
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Caption: Generalized workflow for the synthesis and analysis of trans-2-Decenal-d2.
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Conclusion
trans-2-Decenal-d2 is a valuable tool for researchers in various scientific disciplines,

particularly for applications requiring isotopic labeling. While specific data on its physical

properties and detailed experimental protocols are scarce, this guide provides a solid

foundation based on the well-characterized non-deuterated analog and established chemical

principles. The biological activity of trans-2-Decenal suggests potential for further investigation

into its mechanisms of action, and the hypothetical signaling pathway presented here offers a

starting point for such studies. Further research is warranted to fully characterize this

deuterated compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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